Cas no 133578-40-2 (methyl 4-acetyl-2-methyl-5-oxohexanoate)

• Product Name: methyl 4-acetyl-2-methyl-5-oxohexanoate
• CAS No: 133578-40-2
• MDL: MFCD29763484
• CID: 4589165
• PubChem ID: 46779047
• Update Time: 2025-10-20

methyl 4-acetyl-2-methyl-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-acetyl-2-methyl-5-oxohexanoate

• MDL： MFCD29763484

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 4-acetyl-2-methyl-5-oxohexanoate

Methyl 4-Acetyl-2-Methyl-5-Oxohexanoate: A Comprehensive Overview

Methyl 4-acetyl-2-methyl-5-oxohexanoate (CAS No. 133578-40-2) is a specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which includes an acetyl group at the fourth position, a methyl group at the second position, and a ketone group at the fifth position of the hexanoate chain. The compound's structure not only influences its physical and chemical properties but also plays a pivotal role in its functional applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 4-acetyl-2-methyl-5-oxohexanoate through various routes, including enzymatic catalysis and traditional organic synthesis methods. These methods have been optimized to enhance yield and purity, making the compound more accessible for industrial applications. The compound's stability under various conditions has also been extensively studied, ensuring its suitability for diverse environments.

The compound's structure imparts it with unique properties that make it highly versatile. For instance, the presence of the acetyl group enhances its solubility in organic solvents, while the ketone group contributes to its reactivity in various chemical reactions. These properties have been leveraged in the development of novel drug delivery systems and as intermediates in the synthesis of complex molecules. Recent studies have highlighted its potential as a building block for bioactive compounds, further underscoring its importance in modern drug discovery.

In terms of applications, methyl 4-acetyl-2-methyl-5-oxohexanoate has found significant use in the agrochemical industry as a precursor for herbicides and fungicides. Its ability to act as a selective inhibitor of certain enzymes makes it an attractive candidate for developing eco-friendly agricultural solutions. Additionally, the compound has been explored for its potential in food additives and flavoring agents due to its mild odor and taste profile.

From a research perspective, recent studies have focused on understanding the stereochemical aspects of this compound. Researchers have employed advanced spectroscopic techniques such as NMR and X-ray crystallography to elucidate its molecular geometry. These insights have provided valuable information about its interaction with biological systems, paving the way for innovative therapeutic applications.

The environmental impact of methyl 4-acetyl-2-methyl-5-oxohexanoate has also been a topic of interest among scientists. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, making it an environmentally friendly alternative to traditional chemicals. This attribute is particularly important in industries where sustainability is a key concern.

In conclusion, methyl 4-acetyl-2-methyl-5-oxohexanoate (CAS No. 133578-40-2) is a multifaceted compound with a wide range of applications across various industries. Its unique structure and properties continue to be explored by researchers worldwide, driving innovations in both academic and industrial settings. As new findings emerge, this compound is poised to play an even greater role in shaping future advancements in chemistry and related fields.